Cas no 565201-77-6 (5-Chloromethyl-2-(2,4-dimethoxy-phenyl)-oxazolidine)

• Product Name: 5-Chloromethyl-2-(2,4-dimethoxy-phenyl)-oxazolidine
• CAS No: 565201-77-6
• MF: C₁₂H₁₆ClNO₃
• MW: 257.713342666626
• CID: 3106091
• PubChem ID: 3394089
• Update Time: 2025-06-14

5-Chloromethyl-2-(2,4-dimethoxy-phenyl)-oxazolidine Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-2-(2,4-dimethoxy-phenyl)-oxazolidine
• 565201-77-6
• SR-01000044631
• G35377
• QXA20177
• SR-01000044631-1
• CS-0220389
• EN300-06541
• Z56926672
• AKOS005198553
• 993-453-7
• 5-(chloromethyl)-2-(2,4-dimethoxyphenyl)-1,3-oxazolidine

• Inchi： 1S/C12H16ClNO3/c1-15-8-3-4-10(11(5-8)16-2)12-14-7-9(6-13)17-12/h3-5,9,12,14H,6-7H2,1-2H3
• InChI Key： CQHZVDXJJIDZJS-UHFFFAOYSA-N
• SMILES： ClCC1CNC(C2C=CC(=CC=2OC)OC)O1

Computed Properties

• Exact Mass: 257.0818711Da
• Monoisotopic Mass: 257.0818711Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 5-Chloromethyl-2-(2,4-dimethoxy-phenyl)-oxazolidine

Comprehensive Overview of 5-Chloromethyl-2-(2,4-dimethoxy-phenyl)-oxazolidine (CAS No. 565201-77-6)

5-Chloromethyl-2-(2,4-dimethoxy-phenyl)-oxazolidine (CAS No. 565201-77-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This oxazolidine derivative is characterized by its unique structural features, including a chloromethyl group and dimethoxy-phenyl substituents, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in synthetic chemistry, particularly in the development of novel heterocyclic compounds.

The compound’s molecular formula and structural properties make it a valuable intermediate in organic synthesis. Its chloromethyl group offers versatility for further functionalization, enabling the creation of complex molecules with tailored properties. Recent studies highlight its potential in drug discovery, where it serves as a precursor for bioactive molecules targeting various therapeutic areas. The dimethoxy-phenyl moiety further enhances its utility by influencing electronic and steric effects in reactions.

In the context of green chemistry, 5-Chloromethyl-2-(2,4-dimethoxy-phenyl)-oxazolidine has been investigated for its compatibility with sustainable synthesis methods. Researchers are optimizing its production to minimize waste and energy consumption, aligning with global trends toward eco-friendly chemical processes. This focus on sustainability resonates with current industry demands, as evidenced by the growing popularity of search terms like "green synthesis of oxazolidines" and "sustainable pharmaceutical intermediates."

Another area of interest is the compound’s potential in material science. Its ability to form stable heterocyclic frameworks makes it a candidate for designing advanced polymers or coatings. Questions such as "how to modify oxazolidine for material applications" frequently appear in academic and industrial forums, reflecting the broader curiosity about its adaptability. The chloromethyl functionality, in particular, allows for cross-linking reactions, which are critical in polymer chemistry.

From an analytical perspective, 565201-77-6 requires precise characterization techniques such as NMR spectroscopy and mass spectrometry to confirm its purity and structure. Laboratories often search for "analytical methods for oxazolidine derivatives" to ensure accurate quality control. The compound’s stability under various conditions is also a topic of discussion, with researchers exploring its storage recommendations and handling protocols to maintain integrity.

In summary, 5-Chloromethyl-2-(2,4-dimethoxy-phenyl)-oxazolidine (CAS No. 565201-77-6) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural versatility and compatibility with sustainable practices position it as a promising candidate for future innovations. As interest in heterocyclic chemistry continues to grow, this compound is likely to remain a focal point for both academic and industrial research.